Cas no 81000-03-5 (N-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: N-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 81000-03-5
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• MDL: MFCD05846866
• CID: 2802929
• PubChem ID: 935355
• Update Time: 2025-11-04

N-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• NS-04174
• DTXSID50359055
• CCG-122024
• SCHEMBL5947750
• EN300-303037
• Oprea1_854973
• Benzamide, N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-
• MFCD05846866
• N-{4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
• SR-01000289818-1
• 81000-03-5
• N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
• AKOS003943282
• CS-0349261
• N-(4-oxo-5H-pyrido[1,2-a]pyrimidin-3-yl)-benzamide
• ChemDiv3_015003
• SR-01000289818
• HMS1515J21
• STK275909

• MDL： MFCD05846866
• Inchi： 1S/C15H11N3O2/c19-14(11-6-2-1-3-7-11)17-12-10-16-13-8-4-5-9-18(13)15(12)20/h1-10H,(H,17,19)
• InChI Key： UKUYZYZQFGXJIV-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C2C=CC=CN21)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.085126602Da
• Monoisotopic Mass: 265.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

N-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide: A Comprehensive Overview

The compound with CAS No. 81000-03-5, known as N-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by their unique structural features and versatile applications. The pyrido[1,2-a]pyrimidine core of this molecule is particularly notable due to its aromaticity and potential for functionalization, making it a valuable building block in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of N-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide in the development of novel pharmaceutical agents. Researchers have explored its potential as a scaffold for designing drugs targeting various diseases, including cancer and neurodegenerative disorders. The benzamide group attached to the pyrido[1,2-a]pyrimidine core contributes to the molecule's ability to interact with biological systems, making it a promising candidate for drug discovery efforts.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The pyrido[1,2-a]pyrimidine structure exhibits excellent electronic properties, which make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the precise control of the molecule's structure, further enhancing its potential for application in these fields.

The synthesis of N-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These innovations have not only improved the yield but also reduced the environmental impact of the synthesis pathway.

From a structural perspective, the molecule's benzamide group plays a crucial role in determining its physical and chemical properties. The amide functionality introduces hydrogen bonding capabilities, which influence the compound's solubility and stability. Furthermore, the presence of the oxo group within the pyrido[1,2-a]pyrimidine ring contributes to its aromaticity and electronic characteristics.

Recent research has also focused on understanding the photophysical properties of N-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide. Studies have demonstrated that this compound exhibits strong fluorescence under certain conditions, making it a potential candidate for applications in sensors and imaging technologies. The combination of its structural versatility and photophysical properties positions this molecule as a key player in the development of advanced materials.

In conclusion, N-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide (CAS No. 81000-03-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new applications and properties of this compound, its role in shaping future technologies is expected to grow exponentially.